(E)-N'-(4-hydroxy-3-methoxybenzylidene)-2-morpholinoacetohydrazide

• IUPAC Name: N-[(E)-(4-hydroxy-3-methoxyphenyl)methylideneamino]-2-morpholin-4-ylacetamide
• InChI: InChI=1S/C14H19N3O4/c1-20-13-8-11(2-3-12(13)18)9-15-16-14(19)10-17-4-6-21-7-5-17/h2-3,8-9,18H,4-7,10H2,1H3,(H,16,19)/b15-9+
• InChI Key: TVMNIDMEZNCEHV-OQLLNIDSSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=NNC(=O)CN2CCOCC2)O
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/NC(=O)CN2CCOCC2)O
• Molecular Formula: C14H19N3O4
• Molecular Weight: 293.32 g/mol

Description

“(E)-N’-(4-hydroxy-3-methoxybenzylidene)-2-morpholinoacetohydrazide” is a chemical compound. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers. The compound has a linear formula of C23H22N6O3.

Molecular Structure Analysis

The crystal structure of a similar compound, “(E)-N’-(4-hydroxy-3-methoxybenzylidene)-2-naphthohydrazide monohydrate”, has been studied. The compound has a monoclinic crystal structure with a space group of P21/n. The fractional atomic coordinates and isotropic or equivalent isotropic displacement parameters have been reported.

Scientific Research Applications

Molecular Structure and Spectroscopic Studies

• Molecular Docking and Spectroscopic Analysis : A similar compound, (E)-N'-4-methoxybenzylidene-5-methyl-1H-pyrazole-3-carbohydrazide, has been studied for its molecular docking and spectroscopic properties. This research suggests potential applications in designing anti-diabetic agents (Karrouchi et al., 2021).

Crystal Structure and Insulin-like Activity

• Insulin-like Activity : A study on a related compound, N′-(2-hydroxy-3-methoxybenzylidene)-2-methoxybenzohydrazonatooxovanadium(IV) methanol solvate, revealed its crystal structure and insulin-like activity, indicating potential therapeutic applications (Meng et al., 2017).

DNA-Binding Studies

• DNA-Binding Analysis : Research on (E)-2-(3-Hydroxy-4-methoxybenzylidene)hydrazinecarbothioamide, which shares structural similarities, demonstrated its capability to bind with DNA, suggesting applications in genetic studies and drug design (Channar et al., 2019).

Antiviral Activity

• Anti-Dengue Activity : A compound, 3,5-bis((E)-4-methoxybenzylidene)-1-(2-morpholinoethyl)piperidin-4-one, exhibited inhibitory activity against the DENV2 NS2B-NS3 protease, an enzyme crucial in the replication of the dengue virus. This suggests potential antiviral applications (Kuswardani et al., 2020).

Antibacterial Activity

• Antibacterial Properties : Studies on similar compounds, such as N'-(2-hydroxy-5-methoxybenzylidene)-3-methylbenzohydrazide, have shown significant antibacterial activities, indicating potential use in developing new antibiotics (Hu et al., 2015).

Synthesis and Structural Analysis

• Crystallographic Analysis : Synthesis and structural elucidation of N′-(4-Methoxybenzylidene)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carbohydrazide provide insights into the molecular structure of similar compounds, which is crucial for their application in various scientific fields (Alotaibi et al., 2018).